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ETP-46321 is a potent and orally bioavailable dual inhibitor of the PI3Kα and PI3Kδ isoforms, identified as

a candidate for cancer therapeutics due to the deregulation of the PI3K signaling pathway in many cancers

[1] [2].

The table below summarizes the key profiling data for ETP-46321:

Aspect Details

Primary Targets
(Ki)

p110α (2.3 nM); p110δ (14.2 nM) [2] [3]

Mutant PI3Kα
(Ki)

E545K (1.77 nM); E542K (1.89 nM); H1047R (2.33 nM) [2]

Selectivity >75-fold selective for p110α/δ over p110β (Ki=170 nM) and p110γ (Ki=179 nM) [2]

[3]. Potent and selective against 288 representative kinases [2].

Cellular Activity
(IC₅₀)

Inhibits AKT phosphorylation at Ser473 in U2OS cell line (8.3 nM) [2].

In Vivo PK
Profile

Low in vivo clearance (0.6 L/h/Kg); High oral bioavailability (90% in mice) [2] [3].

In Vivo Efficacy Significant tumor growth inhibition in a K-RasG12V driven GEMM lung tumor model

[1] [2].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s548373?utm_src=pdf-body
https://www.smolecule.com/products/s548373?utm_src=pdf-interest
https://www.smolecule.com/products/s548373?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22520259/
https://www.invivochem.com/etp-46321.html
https://www.smolecule.com/products/s548373?utm_src=pdf-body
https://www.invivochem.com/etp-46321.html
https://www.targetmol.com/compound/etp-46321
https://www.invivochem.com/etp-46321.html
https://www.invivochem.com/etp-46321.html
https://www.targetmol.com/compound/etp-46321
https://www.invivochem.com/etp-46321.html
https://www.invivochem.com/etp-46321.html
https://www.invivochem.com/etp-46321.html
https://www.targetmol.com/compound/etp-46321
https://pubmed.ncbi.nlm.nih.gov/22520259/
https://www.invivochem.com/etp-46321.html
https://www.smolecule.com/products/s548373?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Detailed Experimental Protocols

The efficacy of ETP-46321 was established through a series of standardized experiments.

Biochemical Assay [2]: The inhibitory activity (Ki values) against PI3K isoforms and mutants was

determined in biochemical assays.

Cellular Assay [2]: The inhibition of the downstream PI3K pathway was measured in U2OS cell lines.
Cells were treated with the compound, and the inhibition of AKT phosphorylation at Ser473 was

quantified, yielding an IC50 of 8.3 nM.

In Vivo Efficacy Study [2]:

Animal Model: Genetically Engineered Mouse Model (GEMM) of lung cancer driven by the K-

RasG12V oncogenic mutation.

Dosing: ETP-46321 was administered orally at 50 mg/kg daily for three weeks.
Efficacy Measurement: Tumor growth was monitored, and the compound demonstrated

significant tumor growth inhibition compared to the control. Pharmacodynamic studies showed
a time-dependent downregulation of phosphorylated AKT in the tumor tissue, correlating with

drug concentration [1] [2].

PI3K-AKT Pathway and Experimental Workflow

The following diagram illustrates the signaling pathway targeted by ETP-46321 and the general flow of

experiments used to validate its efficacy:
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PI3K-AKT Pathway Inhibition by ETP-46321

Key Signaling Pathway Experimental Validation Workflow
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Interpretation of Available Data and Further Research

The provided data firmly establishes ETP-46321 as a potent, selective, and orally active PI3Kα/δ inhibitor

with validated efficacy in a sophisticated GEMM model, which is highly relevant for human cancer research

[4].

For a complete comparison, you would need to seek out head-to-head studies that include ETP-46321 and

other PI3K inhibitors (such as idealisib, alpelisib, or duvelisib) tested under the same experimental
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conditions, particularly in similar GEMMs. You may find such information in:

Broad comparative review articles on PI3K inhibitors in cancer.
GEMM database resources like the Lung Cancer Autochthonous Model Gene Expression Database

(LCAMGDB) [4], which may contain related transcriptomic data from various studies.
Tumor dynamic modeling publications that compare the efficacy of different targeted therapies [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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